(Z)-N-(6-chloro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-(1,3-dioxoisoindolin-2-yl)acetamide

• IUPAC Name: N-[6-chloro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2-(1,3-dioxoisoindol-2-yl)acetamide
• InChI: InChI=1S/C20H16ClN3O4S/c1-28-9-8-23-15-7-6-12(21)10-16(15)29-20(23)22-17(25)11-24-18(26)13-4-2-3-5-14(13)19(24)27/h2-7,10H,8-9,11H2,1H3
• InChI Key: UYRBAMANWLANAC-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C2=C(C=C(C=C2)Cl)SC1=NC(=O)CN3C(=O)C4=CC=CC=C4C3=O
• Molecular Formula: C20H16ClN3O4S
• Molecular Weight: 429.9 g/mol

Description

(Z)-N-(6-chloro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-(1,3-dioxoisoindolin-2-yl)acetamide is a useful research compound. Its molecular formula is C20H16ClN3O4S and its molecular weight is 429.88. The purity is usually 95%.
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Scientific Research Applications

Anticonvulsant Applications

Research has explored the anticonvulsant potential of indoline derivatives, including compounds structurally related to the specified chemical. These studies highlight the synthesis and evaluation of such compounds for their effectiveness against seizures, with some showing significant anticonvulsant activity. This is supported by molecular docking studies to understand their interaction with biological receptors, suggesting their role in managing convulsive disorders (R. Nath et al., 2021).

Anti-inflammatory Applications

Compounds structurally similar to the specified acetamide have been synthesized and evaluated for their anti-inflammatory activity. These studies involve both in vitro and in vivo models, revealing promising anti-inflammatory effects. The research emphasizes the potential of these compounds in treating inflammation-related conditions, with a focus on minimizing ulcerogenic toxicity, thus improving gastrointestinal safety profiles (A. P. Nikalje et al., 2014), (A. P. Nikalje & N. Hirani et al., 2015).

Anticancer Applications

The synthesis and anticancer activity evaluation of compounds with benzothiazole moiety, akin to the chemical , have been a focus of several studies. These compounds exhibit potential anticancer activity against various cancer cell lines, including leukemia, melanoma, lung, colon, and breast cancers. The research indicates the structural elements contributing to their anticancer efficacy, offering insights into their use as therapeutic agents (D. Havrylyuk et al., 2010).